N'-Methyl-N-naphthalen-1-yl-N-phenylurea

• CAS No.: 116311-29-6
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 3-methyl-1-naphthalen-1-yl-1-phenylurea
• InChI: InChI=1S/C18H16N2O/c1-19-18(21)20(15-10-3-2-4-11-15)17-13-7-9-14-8-5-6-12-16(14)17/h2-13H,1H3,(H,19,21)
• InChI Key: BOAMNRJABLNRBO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C1=CC=CC=C1)C2=CC=CC3=CC=CC=C32

Description

N'-Methyl-N-naphthalen-1-yl-N-phenylurea is a useful research compound. Its molecular formula is C18H16N2O and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 mole of α-naphthyl-phenylamine was taken together with 0.53 mole of methyl isocyanate and 0.6 g of di-n-butyl phosphate in 150 ml of toluene. The mixture was warmed at 100° C. for 24 hours, with stirring, and then cooled to 10° C. After the product had been filtered off, washed with 150 ml of cold toluene and dried, 0.4 mole of N-methyl-N'-phenyl-N'-α-naphthyl-urea was obtained. Melting point: 146° C./yield: 80% of theory,